Tert-butyl 8-[(E)-2-cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)prop-2-enoyl]-2,8-diazaspiro[4.5]decane-2-carboxylate
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Description
The compound is an organic molecule with several functional groups, including cyano groups, a carboxylate group, and a spirocyclic structure. The tert-butyl group is a common substituent in organic chemistry .
Molecular Structure Analysis
The compound contains a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom. The compound also contains cyano groups (-CN), which are polar and can participate in various chemical reactions .Chemical Reactions Analysis
The presence of cyano groups and a carboxylate group suggests that this compound could participate in various chemical reactions. The cyano groups could undergo transformations such as hydrolysis, reduction, or addition reactions. The carboxylate group could participate in esterification or substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Polar groups like -CN and -COO- would likely make the compound polar, affecting its solubility, boiling point, and melting point .Safety And Hazards
Future Directions
properties
IUPAC Name |
tert-butyl 8-[(E)-2-cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)prop-2-enoyl]-2,8-diazaspiro[4.5]decane-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N5O3/c1-17-18(13-20(15-26)27(17)5)12-19(14-25)21(30)28-9-6-24(7-10-28)8-11-29(16-24)22(31)32-23(2,3)4/h12-13H,6-11,16H2,1-5H3/b19-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNOWSCVKNVHSRZ-XDHOZWIPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(N1C)C#N)C=C(C#N)C(=O)N2CCC3(CC2)CCN(C3)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(N1C)C#N)/C=C(\C#N)/C(=O)N2CCC3(CC2)CCN(C3)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl 8-{2-cyano-2-[(5-cyano-1,2-dimethyl-1H-pyrrol-3-yl)methylidene]acetyl}-2,8-diazaspiro[4.5]decane-2-carboxylate |
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